Cas no 2034997-70-9 ((2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide)

• Product Name: (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide
• CAS No: 2034997-70-9
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• CID: 6007897
• PubChem ID: 121172667
• Update Time: 2025-10-31

(2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide
• 2-Propenamide, 3-(2,5-difluorophenyl)-N-[(5-methyl-4-isoxazolyl)methyl]-
• F6512-9166
• (E)-3-(2,5-difluorophenyl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide
• AKOS026702054
• 3-(2,5-Difluorophenyl)-N-((5-methylisoxazol-4-yl)methyl)acrylamide
• (E)-3-(2,5-difluorophenyl)-N-((5-methylisoxazol-4-yl)methyl)acrylamide
• (2E)-3-(2,5-difluorophenyl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide
• 2034997-70-9

• Inchi： 1S/C14H12F2N2O2/c1-9-11(8-18-20-9)7-17-14(19)5-2-10-6-12(15)3-4-13(10)16/h2-6,8H,7H2,1H3,(H,17,19)
• InChI Key： OQDVBFGTPVCHQU-UHFFFAOYSA-N
• SMILES： C(NCC1=C(C)ON=C1)(=O)C=CC1=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 278.08668395g/mol
• Monoisotopic Mass: 278.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 501.7±50.0 °C(Predicted)
• pka: 13.55±0.46(Predicted)

Additional information on (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide

Introduction to (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide (CAS No. 2034997-70-9)

(2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide (CAS No. 2034997-70-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, including a 2,5-difluorophenyl group and a 5-methyl-1,2-oxazol-4-yl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide involves several steps, including the formation of the propenamide backbone and the introduction of the functional groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its biological activity, (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are crucial targets in cancer therapy. The compound's ability to selectively target these enzymes without causing significant off-target effects makes it a valuable candidate for further investigation.

Recent studies have also explored the pharmacokinetic properties of (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent.

The safety profile of (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its potential as a therapeutic agent, (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide has also been investigated for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying enzyme function and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The development of (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide as a potential drug candidate is an ongoing process. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods and high-throughput screening techniques are being employed to identify structural modifications that can improve the compound's pharmacological properties.

In conclusion, (2E)-3-(2,5-difluorophenyl)-N-(5-methyl-1,2-oxazol-4-yl)methylprop-2-enamide (CAS No. 2034997-70-9) represents a promising compound with potential applications in both therapeutic and research settings. Its unique structural features and biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.